1,3-dimethyl-6-(naphthalen-1-yl)-5-phenyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione

• IUPAC Name: 1,3-dimethyl-6-naphthalen-1-yl-5-phenylpyrrolo[3,4-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H19N3O2/c1-25-20-15-27(19-14-8-12-16-9-6-7-13-18(16)19)22(17-10-4-3-5-11-17)21(20)23(28)26(2)24(25)29/h3-15H,1-2H3
• InChI Key: NCTDHOVYFAZMHU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CN(C(=C2C(=O)N(C1=O)C)C3=CC=CC=C3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H19N3O2
• Molecular Weight: 381.4 g/mol

Description

1,3-dimethyl-6-(naphthalen-1-yl)-5-phenyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C24H19N3O2 and its molecular weight is 381.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to 1,3-dimethyl-6-(naphthalen-1-yl)-5-phenyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione have been synthesized and characterized, focusing on their unique chemical properties and potential for further modification. Studies such as the synthesis and characterization of related pyrrolopyrimidine and naphthalene derivatives demonstrate the interest in these compounds for their unique physical and chemical properties, which may include fluorescent properties or applications in materials science (Nagarajaiah & Begum, 2015).

Fluorescence and Sensing Applications

Research into naphthoquinone and pyrrolopyrimidine derivatives often explores their potential as chemical probes and sensors due to their fluorescent properties. For example, compounds have been developed for selective metal ion detection, highlighting their utility in environmental and biological sensing applications (Balakrishna et al., 2018).

Antimicrobial and Biological Activities

The antimicrobial activities of related compounds have been investigated, suggesting potential applications in drug development and microbiology. For instance, derivatives of pyrrolopyrimidine have shown promising results against various bacterial and fungal strains, indicating their potential as templates for new antimicrobial agents (Chioma et al., 2018).

Advanced Materials and Electronics

Compounds structurally related to this compound have been explored for their applications in materials science, such as in the synthesis of conducting polymers and organic light-emitting diodes (OLEDs). These studies underscore the importance of such compounds in the development of new materials with specific electronic or photophysical properties (Luo et al., 2015).